6-fluorobenzo[4,5]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-fluoro-3H-[1]benzothiolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C10H5FN2OS/c11-6-3-1-2-5-7-9(15-8(5)6)10(14)13-4-12-7/h1-4H,(H,12,13,14)
• InChI Key: OXROLECIYVYOOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)SC3=C2N=CNC3=O
• Molecular Formula: C10H5FN2OS
• Molecular Weight: 220.22 g/mol

Description

6-fluorobenzo[4,5]thieno[3,2-d]pyrimidin-4(3H)-one is a compound that falls under the category of thienopyrimidine derivatives. Thienopyrimidine derivatives are important and widely represented in medicinal chemistry as they are structural analogs of purines. They have various biological activities.

Synthesis Analysis

The synthesis of thienopyrimidine derivatives often involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid. The reaction of compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produced the β-keto amides.

Molecular Structure Analysis

The molecular structure of thienopyrimidine derivatives is similar to those of purine. They are structural analogs of purines, making them an attractive structural feature in the production of pharmaceutical drugs.

Chemical Reactions Analysis

Thienopyrimidine derivatives are known to exhibit various chemical reactions. For instance, heating thiophene-2-carboxamides with triethyl orthoformate or formic acid can lead to the synthesis of thienopyrimidine-4-one derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of thienopyrimidine derivatives can vary. For instance, one derivative was found to have a yield of 88%, crystallized from ethyl acetate–methanol (1:1); mp 265–266 °C.

Scientific Research Applications

6-fluorobenzo[4,5]thieno[3,2-d]pyrimidin-4(3H)-one has been studied extensively for its potential applications in scientific research. It has been studied as a photosensitizer, as it has the ability to absorb light and convert it into energy. It has also been studied as an inhibitor of certain enzymes, such as tyrosinase, which is involved in the production of melanin. In addition, this compound has been studied for its potential use in the treatment of certain diseases, such as cancer and diabetes.

Mechanism of Action

Target of Action

The primary target of 6-fluorobenzo[4,5]thieno[3,2-d]pyrimidin-4(3H)-one is the Mycobacterium tuberculosis bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .

Mode of Action

The compound interacts with its target, Cyt-bd, inhibiting its function . This inhibition disrupts the energy metabolism of the Mycobacterium tuberculosis, leading to its inability to survive and reproduce .

Biochemical Pathways

The affected pathway is the energy metabolism pathway of Mycobacterium tuberculosis. The inhibition of Cyt-bd disrupts this pathway, leading to a decrease in the energy production of the bacteria, which in turn affects its survival and reproduction .

Pharmacokinetics

The compound’s effectiveness against mycobacterium tuberculosis suggests that it has sufficient bioavailability to reach its target and exert its effects .

Result of Action

The result of the compound’s action is the significant antimycobacterial activity against Mycobacterium tuberculosis . It has been observed that some of the compounds have significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra and Mycobacterium bovis BCG .

Action Environment

The effectiveness of the compound against mycobacterium tuberculosis suggests that it is able to exert its effects in the complex environment of a bacterial cell .

Advantages and Limitations for Lab Experiments

The advantages of using 6-fluorobenzo[4,5]thieno[3,2-d]pyrimidin-4(3H)-one in lab experiments include its ability to act as a photosensitizer, as well as its potential use as an inhibitor of certain enzymes. In addition, this compound is relatively easy to synthesize, and it is relatively stable in aqueous solutions. However, there are some limitations to using this compound in lab experiments. For example, it is not very soluble in organic solvents, and it is not very stable in acidic solutions.

Future Directions

There are several potential future directions for the use of 6-fluorobenzo[4,5]thieno[3,2-d]pyrimidin-4(3H)-one in scientific research. For example, further research could be conducted to better understand the mechanism of action of this compound, as well as its biochemical and physiological effects. In addition, further research could be conducted to explore the potential use of this compound as an inhibitor of certain enzymes, such as tyrosinase, which are involved in the production of melanin. Finally, further research could be conducted to explore the potential use of this compound in the treatment of certain diseases, such as cancer and diabetes.

Safety and Hazards

While specific safety and hazard information for 6-fluorobenzo[4,5]thieno[3,2-d]pyrimidin-4(3H)-one is not available, it’s important to note that thienopyrimidine derivatives are being studied for their potential as anticancer agents. Therefore, they should be handled with care.

Biochemical Analysis

Biochemical Properties

6-fluorobenzo[4,5]thieno[3,2-d]pyrimidin-4(3H)-one plays a significant role in biochemical reactions, particularly in the context of its interaction with enzymes and proteins. It has been observed to exhibit inhibitory activity against certain enzymes, such as cytochrome bd oxidase in Mycobacterium tuberculosis . This interaction is crucial as it affects the energy metabolism of the bacteria, making it a potential candidate for antitubercular therapy. Additionally, the compound has shown interactions with other biomolecules, including ATP, which further influences its biochemical properties .

Cellular Effects

The effects of this compound on various cell types and cellular processes have been studied extensively. In particular, it has demonstrated significant antimycobacterial activity against Mycobacterium tuberculosis and Mycobacterium bovis . This compound influences cell function by inhibiting key enzymes involved in cellular respiration, thereby disrupting the energy production pathways. Moreover, it has been found to be non-cytotoxic to mammalian cell lines, indicating its potential as a safe therapeutic agent .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with target enzymes. The compound inhibits cytochrome bd oxidase by binding to its active site, thereby preventing the enzyme from participating in the electron transport chain . This inhibition leads to a decrease in ATP production, which is essential for the survival of Mycobacterium tuberculosis. Additionally, the compound may influence gene expression by modulating the activity of transcription factors involved in the regulation of metabolic pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound has shown stability under various experimental conditions, with minimal degradation over extended periods . Long-term studies have indicated that the compound maintains its inhibitory activity against target enzymes, suggesting its potential for sustained therapeutic use.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have shown that the compound exhibits a dose-dependent inhibitory effect on Mycobacterium tuberculosis, with higher doses resulting in greater inhibition . At very high doses, the compound may exhibit toxic effects, including hepatotoxicity and nephrotoxicity. It is essential to determine the optimal dosage that maximizes therapeutic efficacy while minimizing adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily those related to energy metabolism. The compound interacts with enzymes such as cytochrome bd oxidase, which plays a crucial role in the electron transport chain . By inhibiting this enzyme, the compound disrupts the normal metabolic flux, leading to a decrease in ATP production. Additionally, it may affect the levels of other metabolites involved in cellular respiration .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. These interactions facilitate the compound’s localization to target sites, such as the mitochondria, where it exerts its inhibitory effects . The compound’s distribution is influenced by its chemical properties, including its solubility and affinity for cellular membranes .

Subcellular Localization

The subcellular localization of this compound is primarily within the mitochondria, where it targets cytochrome bd oxidase . This localization is facilitated by specific targeting signals and post-translational modifications that direct the compound to the mitochondria. The compound’s activity and function are closely linked to its subcellular localization, as it needs to be in proximity to its target enzyme to exert its inhibitory effects .